Cas no 1566968-11-3 (5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1566968-11-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5936719
• PubChem ID: 105448797
• Update Time: 2025-05-20

5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-cyclopentyl-3-methyl-
• 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid
• 1566968-11-3
• 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylicacid
• EN300-1124226

• Inchi： 1S/C10H13NO3/c1-6-8(10(12)13)9(14-11-6)7-4-2-3-5-7/h7H,2-5H2,1H3,(H,12,13)
• InChI Key： RUIUJPITJMNEBC-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 341.2±30.0 °C(Predicted)
• pka: 2.49±0.25(Predicted)

Additional information on 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid

5-Cyclopentyl-3-Methyl-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

5-Cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1566968-11-3) is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a cyclopentyl group and a methyl substituent further enhances its structural complexity and functional versatility.

The oxazole ring in this compound is a key structural feature that contributes to its reactivity and stability. Oxazoles are known for their aromaticity, which makes them highly stable and resistant to degradation under normal conditions. The cyclopentyl group attached to the oxazole ring introduces steric hindrance, which can influence the compound's solubility, reactivity, and interaction with other molecules. Additionally, the methyl group at position 3 of the oxazole ring adds further complexity to the molecule's electronic structure.

Recent studies have highlighted the potential of 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials, such as polymers and coordination compounds. The carboxylic acid group at position 4 of the oxazole ring allows for easy functionalization, making it a valuable precursor for creating tailored materials with specific properties.

In terms of synthesis, 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid can be prepared through a variety of methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of a diamine with a dicarbonyl compound in the presence of an acid catalyst can lead to the formation of the oxazole ring. The introduction of substituents like cyclopentyl and methyl groups requires careful planning to ensure high yields and purity.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 277 g/mol, and it exists as a crystalline solid under standard conditions. The compound has a melting point around 200°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes that require stability under thermal or solvent conditions.

From an analytical standpoint, 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid can be characterized using a range of techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the structure and purity of the compound. The characteristic signals from the oxazole ring, cyclopentyl group, and methyl substituent provide clear evidence for successful synthesis.

Looking ahead, there is growing interest in exploring the biological activity of this compound. Preliminary studies suggest that it may exhibit antimicrobial or anti-inflammatory properties due to its unique chemical structure. Further research is needed to confirm these findings and explore potential applications in pharmaceuticals or agrochemicals.

In conclusion, 5-cyclopentyl-3-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1566968-11-) is a fascinating compound with diverse applications across multiple disciplines. Its structural features make it an ideal candidate for further research into advanced materials and biologically active compounds.